Mertansine (DM1)

• CAS No.: 139504-50-0
• Product Name: Mertansine (DM1)
• Molecular Formula: C35H48ClN3O10S
• Molecular Weight: 738.3 g/mol
• IUPAC Name: [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl(3-sulfanylpropanoyl)amino]propanoate
• Standard InChI: InChI=1S/C35H48ClN3O10S/c1-19-10-9-11-26(46-8)35(44)18-25(47-33(43)37-35)20(2)31-34(4,49-31)27(48-32(42)21(3)38(5)28(40)12-13-50)17-29(41)39(6)23-15-22(14-19)16-24(45-7)30(23)36/h9-11,15-16,20-21,25-27,31,44,50H,12-14,17-18H2,1-8H3,(H,37,43)/b11-9+,19-10+/t20-,21+,25+,26-,27+,31+,34+,35+/m1/s1
• Standard InChIKey: ANZJBCHSOXCCRQ-GCRZMMRQSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]2C[C@]([C@@H](/C=C/C=C(/CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)C[C@@H]([C@]4([C@H]1O4)C)OC(=O)[C@H](C)N(C)C(=O)CCS)C)\C)OC)(NC(=O)O2)O
• SMILES: CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)N(C)C(=O)CCS)C)C)OC)(NC(=O)O2)O
• Canonical SMILES: CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)N(C)C(=O)CCS)C)C)OC)(NC(=O)O2)O
• Appearance: White to off-white solid powder
• Description: Mertansine refers to the thiol-containing maytansinoid, DM1 (N2’-deacetyl-N2’-(3-mercapto-1-oxopropyl)maytansine) attached to a monoclonal antibody through reaction of the thiol group with an SPP (N-succinimidyl 4-(2-pyridyldithio)) linker to create an antibody-drug conjugate or ADC. Experimental ADCs with the SPP-DM1 design include lorvotuzumab mertansine. DM1 can also be linked to an antibody using the SMCC (4-(3-mercapto-2,5-dioxo-1-pyrrolidinylmethyl)-cylohexanecarboxylic acid) linker, in which case the International Nonproprietary Name of the conjugate formed contains the word emtansine. DM1 and its attachment via these linkers result from ImmunoGen Inc research. Trastuzumab emtansine (T-DM1) is an anti-HER2/neu antibody-drug conjugate.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DM1, Maytansinoid; DM4, Maytansinoid; DMMO Maytansine; DMMO-maytansine; emtansine; Maitansine; Maytansine; Maytansinoid DM1; Maytansinoid DM4; Mertansine; N2'-deacetyl-N2'-(4-mercapto-4-methyl-1-oxopentyl)maytansine; Ravtansine; Soravtansine
• Reference: 1: Koniev O, Kolodych S, Baatarkhuu Z, Stojko J, Eberova J, Bonnefoy JY, Cianférani S, Van Dorsselaer A, Wagner A. MAPN: First-in-Class Reagent for Kinetically Resolved Thiol-to-Thiol Conjugation. Bioconjug Chem. 2015 Sep 3. [Epub ahead of print] PubMed PMID: 26335849.; 2: Van den Mooter T, Teuwen LA, Rutten A, Dirix L. Trastuzumab emtansine in advanced human epidermal growth factor receptor 2-positive breast cancer. Expert Opin Biol Ther. 2015 May;15(5):749-60. doi: 10.1517/14712598.2015.1036026. PubMed PMID: 25865453.; 3: Loganzo F, Tan X, Sung M, Jin G, Myers JS, Melamud E, Wang F, Diesl V, Follettie MT, Musto S, Lam MH, Hu W, Charati MB, Khandke K, Kim KS, Cinque M, Lucas J, Graziani E, Maderna A, O'Donnell CJ, Arndt KT, Gerber HP. Tumor cells chronically treated with a trastuzumab-maytansinoid antibody-drug conjugate develop varied resistance mechanisms but respond to alternate treatments. Mol Cancer Ther. 2015 Apr;14(4):952-63. doi: 10.1158/1535-7163.MCT-14-0862. Epub 2015 Feb 2. PubMed PMID: 25646013.; 4: Robak T, Robak E. Current Phase II antibody-drug conjugates for the treatment of lymphoid malignancies. Expert Opin Investig Drugs. 2014 Jul;23(7):911-24. doi: 10.1517/13543784.2014.908184. Epub 2014 Apr 7. Review. PubMed PMID: 24708159.; 5: Whiteman KR, Johnson HA, Mayo MF, Audette CA, Carrigan CN, LaBelle A, Zukerberg L, Lambert JM, Lutz RJ. Lorvotuzumab mertansine, a CD56-targeting antibody-drug conjugate with potent antitumor activity against small cell lung cancer in human xenograft models. MAbs. 2014 Mar-Apr;6(2):556-66. doi: 10.4161/mabs.27756. Epub 2014 Jan 8. PubMed PMID: 24492307; PubMed Central PMCID: PMC3984343.; 6: Berdeja JG. Lorvotuzumab mertansine: antibody-drug-conjugate for CD56+ multiple myeloma. Front Biosci (Landmark Ed). 2014 Jan 1;19:163-70. Review. PubMed PMID: 24389179.; 7: Patel TA, Dave B, Rodriguez AA, Chang JC, Perez EA, Colon-Otero G. Dual HER2 blockade: preclinical and clinical data. Breast Cancer Res. 2014 Aug 1;16(4):419. doi: 10.1186/s13058-014-0419-5. Erratum in: Breast Cancer Res. 2014;16(6):468. PubMed PMID: 25928889; PubMed Central PMCID: PMC4429364.; 8: Wood AC, Maris JM, Gorlick R, Kolb EA, Keir ST, Reynolds CP, Kang MH, Wu J, Kurmasheva RT, Whiteman K, Houghton PJ, Smith MA. Initial testing (Stage 1) of the antibody-maytansinoid conjugate, IMGN901 (Lorvotuzumab mertansine), by the pediatric preclinical testing program. Pediatr Blood Cancer. 2013 Nov;60(11):1860-7. doi: 10.1002/pbc.24647. Epub 2013 Jun 24. PubMed PMID: 23798344; PubMed Central PMCID: PMC4260400.; 9: van de Donk NW, Lokhorst HM. New developments in the management and treatment of newly diagnosed and relapsed/refractory multiple myeloma patients. Expert Opin Pharmacother. 2013 Aug;14(12):1569-73. doi: 10.1517/14656566.2013.805746. Epub 2013 May 31. PubMed PMID: 23721099.; 10: Ballantyne A, Dhillon S. Trastuzumab emtansine: first global approval. Drugs. 2013 May;73(7):755-65. doi: 10.1007/s40265-013-0050-2. Review. PubMed PMID: 23620199.; 11: Pode-Shakked N, Shukrun R, Mark-Danieli M, Tsvetkov P, Bahar S, Pri-Chen S, Goldstein RS, Rom-Gross E, Mor Y, Fridman E, Meir K, Simon A, Magister M, Kaminski N, Goldmacher VS, Harari-Steinberg O, Dekel B. The isolation and characterization of renal cancer initiating cells from human Wilms' tumour xenografts unveils new therapeutic targets. EMBO Mol Med. 2013 Jan;5(1):18-37. doi: 10.1002/emmm.201201516. Epub 2012 Dec 13. PubMed PMID: 23239665; PubMed Central PMCID: PMC3569651.; 12: Lambert JM. Drug-conjugated antibodies for the treatment of cancer. Br J Clin Pharmacol. 2013 Aug;76(2):248-62. doi: 10.1111/bcp.12044. Review. PubMed PMID: 23173552; PubMed Central PMCID: PMC3731599.; 13: Beck A, Lambert J, Sun M, Lin K. Fourth World Antibody-Drug Conjugate Summit: February 29-March 1, 2012, Frankfurt, Germany. MAbs. 2012 Nov-Dec;4(6):637-47. doi: 10.4161/mabs.21697. Epub 2012 Aug 22. PubMed PMID: 22909934; PubMed Central PMCID: PMC3502230.; 14: Erickson HK, Lambert JM. ADME of antibody-maytansinoid conjugates. AAPS J. 2012 Dec;14(4):799-805. doi: 10.1208/s12248-012-9386-x. Epub 2012 Aug 9. Review. PubMed PMID: 22875610; PubMed Central PMCID: PMC3475867.; 15: Gurtner K, Hessel F, Eicheler W, Dörfler A, Zips D, Heider KH, Krause M, Baumann M. Combined treatment of the immunoconjugate bivatuzumab mertansine and fractionated irradiation improves local tumour control in vivo. Radiother Oncol. 2012 Mar;102(3):444-9. doi: 10.1016/j.radonc.2011.10.013. Epub 2011 Nov 17. PubMed PMID: 22100655.; 16: Ricart AD. Immunoconjugates against solid tumors: mind the gap. Clin Pharmacol Ther. 2011 Apr;89(4):513-23. doi: 10.1038/clpt.2011.8. Epub 2011 Mar 2. Review. PubMed PMID: 21368753.; 17: Platt VM, Szoka FC Jr. Anticancer therapeutics: targeting macromolecules and nanocarriers to hyaluronan or CD44, a hyaluronan receptor. Mol Pharm. 2008 Jul-Aug;5(4):474-86. doi: 10.1021/mp800024g. Epub 2008 Jun 3. Review. PubMed PMID: 18547053; PubMed Central PMCID: PMC2772999.; 18: Rodon J, Garrison M, Hammond LA, de Bono J, Smith L, Forero L, Hao D, Takimoto C, Lambert JM, Pandite L, Howard M, Xie H, Tolcher AW. Cantuzumab mertansine in a three-times a week schedule: a phase I and pharmacokinetic study. Cancer Chemother Pharmacol. 2008 Oct;62(5):911-9. doi: 10.1007/s00280-007-0672-8. Epub 2008 Feb 27. PubMed PMID: 18301896.; 19: Riechelmann H, Sauter A, Golze W, Hanft G, Schroen C, Hoermann K, Erhardt T, Gronau S. Phase I trial with the CD44v6-targeting immunoconjugate bivatuzumab mertansine in head and neck squamous cell carcinoma. Oral Oncol. 2008 Sep;44(9):823-9. doi: 10.1016/j.oraloncology.2007.10.009. Epub 2008 Jan 18. PubMed PMID: 18203652.; 20: Rupp U, Schoendorf-Holland E, Eichbaum M, Schuetz F, Lauschner I, Schmidt P, Staab A, Hanft G, Huober J, Sinn HP, Sohn C, Schneeweiss A. Safety and pharmacokinetics of bivatuzumab mertansine in patients with CD44v6-positive metastatic breast cancer: final results of a phase I study. Anticancer Drugs. 2007 Apr;18(4):477-85. PubMed PMID: 17351401.
• PubChem Compound: 11343137
• Last Modified: Nov 11 2021